Potassium chlorate

• CAS No.: 3811-04-9
• Molecular Formula: ClHKO3
• Molecular Weight: 123.56 g/mol
• IUPAC Name: potassium;chlorate
• InChI: InChI=1S/ClHO3.K/c2-1(3)4;/h(H,2,3,4)
• InChI Key: LVEGNRYEXNXVGQ-UHFFFAOYSA-N
• impurities: Potassium chlorate contains at least 99% KClO3 ... .
• SMILES: [O-]Cl(=O)=O.[K+]
• Canonical SMILES: OCl(=O)=O.[K]
• boiling_point: 400 °C (decomposes)
• Color/Form: Colorless, lustrous crystals or white granules or powder; White monoclinic crystals
• density: 2.34 at 68 °F (USCG, 1999); 2.32 g/cu cm; 2.3 g/cm³
• melting_point: 680 °F (USCG, 1999); 368 °C
• physical_description: Potassium chlorate appears as a white crystalline solid. Forms a very flammable mixture with combustible materials. Mixture may be explosive if combustible material is very finely divided. Mixture may be ignited by friction. Contact with strong sulfuric acid may cause fires or explosions. May spontaneously decompose and ignite when mixed with ammonium salts. May explode under prolonged exposure to heat or fire. Used to make matches, paper, explosives, and many other uses.; Potassium chlorate, aqueous solution appears as a colorless liquid. Denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals. Ignites organic materials upon contact .; DryPowder; COLOURLESS CRYSTALS OR WHITE POWDER.
• Pictograms: Oxidizer; Irritant; Environmental Hazard
• Related CAS: 7790-93-4 (Parent)
• solubility: 8.61 g/100 g water at 25 °C; 1 g dissolves slowly in 16.5 ml water, 1.8 ml boiling water, about 50 ml glycerol; almost insol in alcohol; SLIGHTLY SOL IN LIQUID AMMONIA; INSOL IN ACETONE; SOL IN ALKALIES; In water, 70,000 mg/L at 25 °C; Solubility in water, g/100ml: 7.3
• Synonyms: chloric acid; chloric acid, potassium salt; potassium chlorate

Description

Potassium chlorate is an inorganic compound with the molecular formula KClO₃. In its pure form, it appears as a white crystalline solid. This compound is known for its strong oxidizing properties and has been widely used in various industrial applications, including safety matches, fireworks, and as a disinfectant .

Synthetic Routes and Reaction Conditions:

• Liebig Process: This is the most common industrial method for producing this compound. In this process, chlorine gas is passed into hot calcium hydroxide, forming calcium chlorate. Potassium chloride is then added to precipitate this compound: [ 6 \text{Ca(OH)}_2 + 6 \text{Cl}_2 \rightarrow \text{Ca(ClO}_3\text{)}_2 + 5 \text{CaCl}_2 + 6 \text{H}_2\text{O} ] [ \text{Ca(ClO}_3\text{)}_2 + 2 \text{KCl} \rightarrow 2 \text{KClO}_3 + \text{CaCl}_2 ]

• Electrolysis Method: this compound can also be produced by the electrolysis of potassium chloride. This method involves using carbon, platinum, or mixed metal oxide as the anode and titanium as the cathode in an aqueous solution of potassium chloride .

Types of Reactions:

• Oxidation: this compound is a strong oxidizing agent. It decomposes upon heating to release oxygen gas and form potassium chloride: [ 2 \text{KClO}_3 \rightarrow 2 \text{KCl} + 3 \text{O}_2 ]

• Reduction: In the presence of a reducing agent, this compound can be reduced to potassium chloride.

• Decomposition: When heated in the presence of a catalyst like manganese dioxide, this compound decomposes more readily: [ 2 \text{KClO}_3 \xrightarrow{\text{MnO}_2} 2 \text{KCl} + 3 \text{O}_2 ]

Common Reagents and Conditions:

Catalysts: Manganese dioxide is commonly used to catalyze the decomposition of this compound.

Temperature: Decomposition typically occurs at temperatures above 400°C.

Major Products:

• Potassium Chloride (KCl)
• Oxygen Gas (O₂)

Mechanism of Action

Target of Action

Potassium chlorate (KClO3) is a compound that primarily targets combustible materials . It is a strong oxidizing agent, meaning it readily donates oxygen in reactions .

Mode of Action

The mode of action of this compound involves the liberation of oxygen. When ignited, this compound decomposes to produce potassium chloride and oxygen . This oxygen can then react with other substances. For example, in safety matches, the liberated oxygen ignites the combustible substances in the match head .

Biochemical Pathways

This compound doesn’t directly interact with biological pathways in the human body. For instance, potassium channels play a role in controlling biochemical pathways that regulate cell proliferation .

Pharmacokinetics

Potassium chloride, a related compound, is used in medicine to treat hypokalemia . Its absorption, distribution, metabolism, and excretion (ADME) properties would be determined by factors such as dosage form and patient-specific characteristics .

Result of Action

The primary result of this compound’s action is the production of oxygen and the subsequent ignition of combustible materials . In a biological context, the potassium and chloride ions could potentially affect various cellular processes, but the specific effects would depend on the concentrations and the specific biological system involved .

Action Environment

The action of this compound can be influenced by environmental factors such as temperature and the presence of other chemicals. For example, the decomposition of this compound is a thermal process that occurs at temperatures between 150-300°C . Additionally, the presence of a catalyst like manganese dioxide can facilitate the decomposition of this compound .

Scientific Research Applications

Potassium chlorate has a wide range of applications in scientific research:

• Chemistry: It is used as an oxidizing agent in various chemical reactions and in the preparation of oxygen in laboratories.
• Biology: this compound is used in the induction of flowering in certain plants, such as longan, by promoting floral induction .
• Medicine: It has been used as a disinfectant in medical mouthwashes and dentifrices .
• Industry: this compound is used in the production of safety matches, fireworks, and explosives. It is also used in oxygen candles and chemical oxygen generators .

Comparison with Similar Compounds

• Sodium Chlorate (NaClO₃)
• Potassium Perchlorate (KClO₄)
• Potassium Chlorite (KClO₂)
• Potassium Nitrate (KNO₃)

Comparison:

• Oxidizing Strength: Potassium chlorate is a strong oxidizing agent, similar to sodium chlorate and potassium perchlorate. potassium perchlorate is more stable and less reactive than this compound.
• Applications: While this compound is widely used in safety matches and fireworks, potassium perchlorate is preferred in applications requiring greater stability, such as in pyrotechnics and propellants .

This compound stands out due to its balance of strong oxidizing properties and relatively easy decomposition, making it suitable for a variety of industrial and scientific applications.